(2E)-2-cyano-3-(5-methylfuran-2-yl)-N-(propan-2-yl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(5-methylfuran-2-yl)-N-propan-2-ylprop-2-enamide
• InChI: InChI=1S/C12H14N2O2/c1-8(2)14-12(15)10(7-13)6-11-5-4-9(3)16-11/h4-6,8H,1-3H3,(H,14,15)/b10-6+
• InChI Key: YDOALZAICDMMBZ-UXBLZVDNSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C(C#N)C(=O)NC(C)C
• Isomeric SMILES: CC1=CC=C(O1)/C=C(\C#N)/C(=O)NC(C)C
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• Solubility: >32.7 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve multiple steps, each with its own reactants, products, and conditions.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in the molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This could include reactions with other compounds under various conditions, or decomposition reactions.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, molar mass, etc. Techniques like mass spectrometry might be used.

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves understanding the risks associated with handling the compound. This could include toxicity, flammability, environmental impact, etc.